Cas no 2093319-59-4 (Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl-)

• Product Name: Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl-
• CAS No: 2093319-59-4
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5869931
• PubChem ID: 146484358
• Update Time: 2025-10-29

Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl-
• 2093319-59-4
• SCHEMBL21854489
• EN300-803550
• 2-chloro-4-(1-ethoxyethenyl)-5-methylpyrimidine

• Inchi： 1S/C9H11ClN2O/c1-4-13-7(3)8-6(2)5-11-9(10)12-8/h5H,3-4H2,1-2H3
• InChI Key： RWVYUHXEUXPJKE-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C)C(C(OCC)=C)=N1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 326.1±30.0 °C(Predicted)
• pka: 0.18±0.40(Predicted)

Additional information on Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl-

Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl-

The compound Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl-, with the CAS number 2093319-59-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the pyrimidine family, which is a heterocyclic aromatic ring consisting of two nitrogen atoms and four carbon atoms. The specific substitution pattern of this molecule makes it unique and valuable for various applications in drug discovery and chemical synthesis.

The structure of Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl- features a pyrimidine ring with three substituents: a chlorine atom at position 2, an ethoxyvinyl group at position 4, and a methyl group at position 5. These substituents influence the molecule's physical properties, reactivity, and biological activity. Recent studies have highlighted the importance of such substituted pyrimidines in medicinal chemistry due to their potential as kinase inhibitors and their ability to modulate various cellular pathways.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex molecules. The presence of the ethoxyvinyl group at position 4 makes it a versatile building block for constructing larger heterocyclic systems. Researchers have explored its use in Suzuki coupling reactions and other cross-coupling methodologies to create biologically active compounds with improved pharmacokinetic profiles.

From a physical standpoint, Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl- exhibits interesting properties that make it suitable for various chemical processes. Its melting point and solubility characteristics have been extensively studied, providing insights into its stability under different conditions. These properties are crucial for optimizing synthetic routes and ensuring scalability in industrial applications.

The biological activity of this compound has been a focal point of recent investigations. Studies have demonstrated that Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl- exhibits potent anti-tumor activity by inhibiting specific protein kinases involved in cancer cell proliferation. Additionally, its ability to modulate viral replication mechanisms has positioned it as a promising candidate in antiviral drug development.

In terms of synthesis, researchers have developed efficient methods to prepare Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl- using both traditional and modern techniques. These methods often involve multi-step reactions with careful control over reaction conditions to achieve high yields and purity. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

Looking ahead, the continued exploration of Pyrimidine, 2-chloro-4-(1-ethoxyethenyl)-5-methyl- is expected to yield further insights into its potential applications in medicine and materials science. Its unique combination of structural features makes it a valuable tool for chemists and biologists alike in their quest for innovative solutions to complex scientific challenges.